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Compound of Interest

Compound Name: 847991-34-8

CAS No.: 847991-34-8

Cat. No.: B612613 Get Quote

Senior Application Scientist's Note: Our initial investigation into the compound designated by

CAS number 847991-34-8 has revealed significant inconsistencies across various chemical

and supplier databases. This CAS number has been erroneously associated with at least two

distinct and well-documented pharmaceutical compounds: Afuresertib (an Akt inhibitor) and

Dabrafenib Mesylate (a BRAF inhibitor). Furthermore, some sources vaguely identify it as a

"MARK Substrate" without providing a definitive chemical structure.

To maintain the highest standards of scientific integrity and provide a valuable, accurate

technical guide for researchers, it is imperative that we address this ambiguity before

proceeding. The methodologies for evaluating batch-to-batch consistency are highly dependent

on the specific chemical properties, mechanism of action, and intended application of the

molecule in question.

Authoritative chemical databases have provided clear and distinct CAS numbers for the well-

characterized compounds:

Afuresertib (also known as GSK2110183) is correctly identified by CAS number 1047644-62-

1.[1][2][3][4]

Dabrafenib Mesylate is correctly identified by CAS number 1195768-06-9.[5][6][7][8][9]

Given this discrepancy, we are unable to generate a scientifically rigorous and reliable

comparison guide for "CAS 847991-34-8." A guide based on an ambiguous or incorrect
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identifier would be misleading and counterproductive for the intended audience of scientific

professionals.

Action Required:

To proceed with your request, please clarify which of the following compounds is the intended

subject of the batch-to-batch consistency evaluation guide:

Afuresertib (CAS: 1047644-62-1)

Dabrafenib Mesylate (CAS: 1195768-06-9)

Another compound, for which a correct CAS number and chemical identity can be provided.

Upon receiving this clarification, we will be able to construct the in-depth, technically accurate

comparison guide you require, complete with tailored experimental protocols, comparative

data, and detailed scientific rationale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Afuresertib - LKT Labs [lktlabs.com]

2. abmole.com [abmole.com]

3. selleckchem.com [selleckchem.com]

4. Afuresertib : Drug Detail - Cancer Knowledgebase (CKB) [ckb.genomenon.com]

5. tga.gov.au [tga.gov.au]

6. Dabrafenib Mesylate | 1195768-06-9 [chemicalbook.com]

7. Dabrafenib mesylate | Raf Kinases | Tocris Bioscience [tocris.com]

8. pharmaffiliates.com [pharmaffiliates.com]

9. selleckchem.com [selleckchem.com]
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To cite this document: BenchChem. [Addressing CAS Number Discrepancy for Targeted
Comparison Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612613#evaluating-batch-to-batch-consistency-of-
cas-847991-34-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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